2-[(3-cyano-6-phenyl-2-pyridinyl)thio]-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-(3-cyano-6-phenylpyridin-2-yl)sulfanyl-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C20H14FN3OS/c21-16-8-4-5-9-18(16)23-19(25)13-26-20-15(12-22)10-11-17(24-20)14-6-2-1-3-7-14/h1-11H,13H2,(H,23,25)
• InChI Key: YAHLJJUOQPIEAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(C=C2)C#N)SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C20H14FN3OS
• Molecular Weight: 363.4 g/mol

Description

2-[(3-cyano-6-phenyl-2-pyridinyl)thio]-N-(2-fluorophenyl)acetamide is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of thioacetamides and has been found to exhibit promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 2-[(3-cyano-6-phenyl-2-pyridinyl)thio]-N-(2-fluorophenyl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of a specific enzyme called histone deacetylase (HDAC). HDAC is known to play a critical role in the regulation of gene expression, and its inhibition has been found to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-[(3-cyano-6-phenyl-2-pyridinyl)thio]-N-(2-fluorophenyl)acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce tumor size in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3-cyano-6-phenyl-2-pyridinyl)thio]-N-(2-fluorophenyl)acetamide in lab experiments is its potent anti-cancer activity. However, the compound is highly toxic and requires careful handling. Moreover, its synthesis is a complex process that requires specialized equipment and expertise.

Future Directions

There are several future directions for the research on 2-[(3-cyano-6-phenyl-2-pyridinyl)thio]-N-(2-fluorophenyl)acetamide. Some of these include:
1. Further studies to elucidate the mechanism of action of the compound.
2. Development of more efficient and cost-effective methods for synthesizing the compound.
3. Evaluation of the compound's efficacy in combination with other anti-cancer drugs.
4. Investigation of the compound's potential therapeutic applications in other diseases.
Conclusion:
2-[(3-cyano-6-phenyl-2-pyridinyl)thio]-N-(2-fluorophenyl)acetamide is a promising chemical compound that has been extensively studied for its potential therapeutic applications. Its potent anti-cancer activity and biochemical and physiological effects make it a promising candidate for further research. However, its highly toxic nature and complex synthesis process require careful handling and expertise. Future research on this compound is necessary to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[(3-cyano-6-phenyl-2-pyridinyl)thio]-N-(2-fluorophenyl)acetamide is a complex process that involves several steps. The most commonly used method for synthesizing this compound is through the reaction of 2-fluoroacetophenone with 3-cyano-6-phenyl-2-pyridinethiol in the presence of a base.

Scientific Research Applications

2-[(3-cyano-6-phenyl-2-pyridinyl)thio]-N-(2-fluorophenyl)acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer.